![molecular formula C12H10N4OS B2977875 7-methyl-3-phenyl-2H,8H-[1,2,4]triazino[3,2-b][1,3,4]thiadiazin-8-one CAS No. 694517-92-5](/img/structure/B2977875.png)
7-methyl-3-phenyl-2H,8H-[1,2,4]triazino[3,2-b][1,3,4]thiadiazin-8-one
Description
7-methyl-3-phenyl-2H,8H-[1,2,4]triazino[3,2-b][1,3,4]thiadiazin-8-one is a compound with potential applications in scientific research. It is a heterocyclic compound that contains both triazine and thiadiazine moieties. This compound has been synthesized using various methods and has been shown to have interesting biochemical and physiological effects.
Scientific Research Applications
Cancer Therapy
The structure of this compound suggests potential use as an iron chelator in cancer therapy. Cancer cells have a higher iron requirement than normal cells, and iron chelation can significantly inhibit cancer cell proliferation . Derivatives of this compound could be synthesized to selectively bind to ferrous ions, offering a therapeutic strategy to treat cancers by depleting intracellular iron levels .
Antiproliferative Agent
Research indicates that derivatives of this compound exhibit strong antiproliferative activity against various cancer cell lines, including A549, MCF-7, Hela, and HepG-2 . These derivatives could lead to the development of new medications that arrest the cell cycle and induce apoptosis in cancer cells, potentially through the mitochondria pathway .
Iron Chelation in Environmental Cleanup
Iron chelators can also be used in environmental science to remove excess iron from soil or water. This compound’s derivatives could be employed to bind with iron contaminants, aiding in the remediation of polluted sites .
Pharmaceutical Drug Development
The core structure of this compound is conducive to drug design due to its ability to form stable bonds with various receptors. It can serve as a scaffold for developing new drugs with improved therapeutic profiles, particularly for multifunctional diseases .
Enzyme Inhibition
This compound could be modified to function as an enzyme inhibitor , targeting enzymes like carbonic anhydrase, cholinesterase, and others involved in disease processes. Such inhibitors are valuable in treating conditions like glaucoma, Alzheimer’s disease, and certain types of cancers .
Antimicrobial Activity
The structural features of this compound suggest it could be adapted to create derivatives with antimicrobial properties . These derivatives could be effective against a range of bacterial and viral pathogens, contributing to the development of new antibiotics or antiviral drugs .
properties
IUPAC Name |
7-methyl-3-phenyl-2H-[1,2,4]triazino[3,2-b][1,3,4]thiadiazin-8-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4OS/c1-8-11(17)13-12-16(14-8)15-10(7-18-12)9-5-3-2-4-6-9/h2-6H,7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WYVCHXQYBKXQQW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C(=NC1=O)SCC(=N2)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-methyl-3-phenyl-2H,8H-[1,2,4]triazino[3,2-b][1,3,4]thiadiazin-8-one | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(7-chloro-4-oxopyrido[1,2-a][1,3,5]triazin-2-yl)sulfanyl-N-(3-fluorophenyl)acetamide](/img/structure/B2977792.png)
![N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-[(3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetamide](/img/structure/B2977794.png)
![N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3,4-dimethylbenzenesulfonamide](/img/structure/B2977795.png)
![2-ethylsulfonyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]benzamide](/img/structure/B2977801.png)
![N-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-2-(benzylthio)acetamide](/img/structure/B2977806.png)
![6-[4-(3-Pyridin-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]pyridine-3-carbonitrile](/img/structure/B2977809.png)
